Cas no 2229090-04-2 (3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2229090-04-2
• MF: C₉H₁₃ClO₂
• MW: 188.651322126389
• CID: 6405579
• PubChem ID: 165884501
• Update Time: 2025-11-06

3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol
• 2229090-04-2
• EN300-1978513

• Inchi： 1S/C9H13ClO2/c1-9(2,6-11)5-7-3-4-8(10)12-7/h3-4,11H,5-6H2,1-2H3
• InChI Key： LWWQSGSJGHHWGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(C)(C)CO)O1

Computed Properties

• Exact Mass: 188.0604073g/mol
• Monoisotopic Mass: 188.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4Ų

Additional information on 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol

Professional Introduction to Compound with CAS No. 2229090-04-2 and Product Name: 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol

The compound in question, identified by the CAS No. 2229090-04-2, is a specialized organic molecule with the systematic name 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol. This compound belongs to the class of furan derivatives, which have garnered significant attention in the field of pharmaceutical chemistry due to their diverse biological activities and structural versatility. The presence of a chlorofuran moiety in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of furan-based scaffolds in designing novel therapeutic agents. The 5-chlorofuran-2-yl substituent in this compound introduces a polar region that can engage in hydrogen bonding or ionic interactions with biological receptors. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzymes or receptors involved in critical biological pathways. The 2,2-dimethylpropan-1-ol part of the molecule provides a hydrophobic anchor, enhancing its solubility and bioavailability when formulated into drug delivery systems.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Furan derivatives have been extensively studied for their ability to interfere with viral replication and cancer cell proliferation. For instance, studies have shown that certain furan-based compounds can inhibit the activity of enzymes such as thymidylate synthase, which is crucial for DNA synthesis in rapidly dividing cells. The 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol structure may exhibit similar inhibitory effects, making it a candidate for further preclinical evaluation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the chlorofuran moiety via electrophilic aromatic substitution or nucleophilic addition reactions, followed by functional group transformations to achieve the desired alcohol group at the 1-position. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

In terms of pharmacological activity, preliminary studies suggest that 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol may exhibit moderate affinity for certain biological targets. For example, it could interact with membrane-bound receptors or intracellular enzymes involved in signal transduction pathways. The presence of both hydrophobic and hydrophilic regions allows for favorable partitioning into biological membranes, facilitating cellular uptake and target engagement. Further research is needed to elucidate its exact mechanism of action and potential therapeutic applications.

The compound's potential as a lead molecule is further supported by its structural features that align well with established pharmacophores recognized by biological targets. The 5-chlorofuran ring provides a scaffold that can be modified to optimize binding affinity and selectivity. Additionally, the dimethylpropan-1-ol side chain enhances metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties make it an attractive candidate for structure-based drug design (SBDD) approaches.

Recent publications have highlighted the growing interest in furan derivatives as pharmacological agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that furan-based compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The compound under discussion may share similar mechanisms of action, offering potential benefits in treating inflammatory diseases such as arthritis or inflammatory bowel disease.

Another area where this compound shows promise is in antifungal therapy. Fungal infections have become increasingly challenging to treat due to rising resistance rates among pathogenic fungi. Furan derivatives have been reported to disrupt fungal cell wall synthesis or interfere with essential metabolic processes. The unique structure of 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol may provide a novel approach to combat fungal infections by targeting conserved fungal pathways while minimizing toxicity to human cells.

In conclusion, the compound identified by CAS No. 2229090-04-2 and named 3-(5-chlorofuran-2-yl)-2,2-dimethylpropan-1-ol represents a significant advancement in pharmaceutical chemistry. Its structural features make it a versatile scaffold for developing novel therapeutic agents with applications ranging from antiviral and anticancer therapies to anti-inflammatory and antifungal treatments. Further research is warranted to fully explore its pharmacological potential and optimize its properties for clinical use.